
The Enigmatic Homoisoflavanone: A Review of
the Unexplored Biological Potential of

Muscomin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1256285 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

Introduction
Muscomin, a homoisoflavanone identified by its chemical structure 5,8-dihydroxy-3-[(4-

hydroxyphenyl)methyl]-6,7-dimethoxy-2,3-dihydrochromen-4-one, remains a molecule of

significant scientific curiosity yet limited empirical exploration. Despite its classification within

the homoisoflavonoids, a class of compounds known for a variety of biological activities,

Muscomin itself has a notably sparse research footprint. This technical guide aims to

consolidate the currently available information on Muscomin and to highlight the significant

gaps in our understanding of its potential biological activities, thereby underscoring the

untapped opportunities for future research and drug discovery.

Chemical and Physical Properties
A foundational understanding of a compound's physicochemical properties is essential for any

investigation into its biological potential. Muscomin, with the chemical formula C₁₈H₁₈O₇, is

registered under the CAS number 96910-98-4. What is known is primarily its structural and

basic chemical data, which serves as a starting point for any future in silico or in vitro studies.

The Void of Biological Data
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A comprehensive review of prominent scientific databases, including PubChem, the Human

Metabolome Database (HMDB), and FooDB, reveals a consistent and striking absence of

documented biological activities for Muscomin. These databases, which serve as central

repositories for chemical and biological information, offer no quantitative data on the bioactivity

of Muscomin. Key metrics essential for drug development and molecular biology research,

such as IC50 or EC50 values, binding affinities, and specific enzymatic or cellular effects, are

entirely absent from the public record.

The Human Metabolome Database notes that while Muscomin has been detected in some

herbs and spices, there is a lack of quantification and associated health effects. Similarly,

FooDB echoes this sentiment, stating that "very few articles have been published on

Muscomin" and provides no information on its health effects, bioactivities, or associated

metabolic pathways.

The Broader Context: Homoisoflavonoids
While direct evidence for Muscomin's biological activity is wanting, the broader class of

homoisoflavonoids, to which it belongs, has been the subject of more extensive research. It is

from this familial context that we may infer potential avenues of investigation for Muscomin.

Homoisoflavonoids are known to possess a range of biological properties, and future research

into Muscomin could logically commence by exploring these established activities within its

chemical class.

Future Directions and a Call for Research
The current state of knowledge regarding Muscomin presents a clear and compelling case for

foundational research. The absence of data is not a null result but rather an open invitation for

discovery. The following logical workflow is proposed for initiating the biological characterization

of Muscomin.

Proposed Initial Research Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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